Cas no 150543-42-3 (5-Azaspiro[2.4]heptane-1-carboxylicacid, 5-(phenylmethyl)-, ethyl ester)

• Product Name: 5-Azaspiro[2.4]heptane-1-carboxylicacid, 5-(phenylmethyl)-, ethyl ester
• CAS No: 150543-42-3
• Molecular Formula: C₁₆H₂₁NO₂
• Molecular Weight: 259.34344
• CID: 139390
• PubChem ID: 21760157

5-Azaspiro[2.4]heptane-1-carboxylicacid, 5-(phenylmethyl)-, ethyl ester Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptane-1-carboxylicacid, 5-(phenylmethyl)-, ethyl ester
• ethyl 5-benzyl-5-azaspiro[2.4]heptane-2-carboxylate
• 5-Benzyl-5-azaspiro[2.4]heptan-1-carboxylicacid ethyl ester
• ethyl 5-benzyl-5-azaspiro[2.4]heptane-1-carboxylate
• DTXSID60617734
• SCHEMBL4523309
• 150543-42-3
• 5-Azaspiro[2.4]heptane-1-carboxylicacid,5-(phenylmethyl)-,ethyl ester
• AKOS015914203
• 5-Azaspiro[2.4]heptane-1-carboxylic acid, 5-(phenylmethyl)-, ethyl ester

• InChIKey： FCWLRKKKNGDVQE-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H21NO2/c1-2-19-15(18)14-10-16(14)8-9-17(12-16)11-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3
• SMILES： CCOC(C1CC21CCN(CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 259.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 259.157228913g/mol
• Heavy Atom Count: 19
• Complexity: 338
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 2.39960
• PSA: 29.54000